Cas no 717843-56-6 (3-Bromo-2-methoxy-5-methylpyridine)

3-Bromo-2-methoxy-5-methylpyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its bromine substituent at the 3-position and methoxy group at the 2-position make it a versatile intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig amination. The methyl group at the 5-position enhances steric and electronic properties, facilitating selective functionalization. This compound is particularly valuable in the development of bioactive molecules due to its stable yet reactive framework. High purity and consistent quality ensure reliable performance in research and industrial applications, making it a preferred choice for advanced organic synthesis.
3-Bromo-2-methoxy-5-methylpyridine structure
717843-56-6 structure
Product Name:3-Bromo-2-methoxy-5-methylpyridine
CAS No:717843-56-6
MF:C7H8BrNO
MW:202.04852104187
MDL:MFCD08061306
CID:842001
Update Time:2025-11-06

3-Bromo-2-methoxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-methoxy-5-methylpyridine
    • 3-Bromo-2-methoxy-5-methyl-pyridine
    • NDKLQBZACYGWAZ-UHFFFAOYSA-N
    • 3-bromo-2-methoxy-5-methylpyridin
    • RP25910
    • RL04738
    • Pyridine, 3-bromo-2-methoxy-5-methyl-
    • AB0028009
    • ST24041853
    • W9936
    • MDL: MFCD08061306
    • Inchi: 1S/C7H8BrNO/c1-5-3-6(8)7(10-2)9-4-5/h3-4H,1-2H3
    • InChI Key: NDKLQBZACYGWAZ-UHFFFAOYSA-N
    • SMILES: BrC1C(=NC=C(C)C=1)OC

Computed Properties

  • Exact Mass: 200.97900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Topological Polar Surface Area: 22.1

Experimental Properties

  • PSA: 22.12000
  • LogP: 2.16110

3-Bromo-2-methoxy-5-methylpyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Bromo-2-methoxy-5-methylpyridine Pricemore >>

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3-Bromo-2-methoxy-5-methylpyridine Production Method

Additional information on 3-Bromo-2-methoxy-5-methylpyridine

3-Bromo-2-Methoxy-5-Methylpyridine: A Comprehensive Overview

3-Bromo-2-Methoxy-5-Methylpyridine is a versatile organic compound with the CAS number 717843-56-6. This compound belongs to the class of pyridines, which are aromatic heterocycles widely used in various fields of chemistry, including pharmaceuticals, agrochemicals, and materials science. The structure of 3-Bromo-2-Methoxy-5-Methylpyridine features a pyridine ring substituted with a bromine atom at position 3, a methoxy group at position 2, and a methyl group at position 5. These substituents impart unique chemical properties, making it a valuable building block in organic synthesis.

The synthesis of 3-Bromo-2-Methoxy-5-Methylpyridine typically involves multi-step reactions, often starting from pyridine derivatives or intermediates with suitable functional groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the bromine and methoxy groups in a single step, significantly reducing the number of synthetic steps required.

One of the most notable applications of 3-Bromo-2-Methoxy-5-Methylpyridine is in the field of drug discovery. Its structure serves as a scaffold for developing bioactive molecules with potential therapeutic applications. For example, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities. In particular, the bromine substituent at position 3 plays a critical role in modulating the pharmacokinetic properties of these compounds, enhancing their bioavailability and efficacy.

In addition to its role in pharmaceuticals, 3-Bromo-2-Methoxy-5-Methylpyridine has found applications in materials science. The compound's electronic properties make it a suitable candidate for use in organic electronics, such as light-emitting diodes (LEDs) and solar cells. Recent research has focused on incorporating this compound into conjugated polymers to improve their charge transport properties and overall device performance.

The chemical stability of 3-Bromo-2-Methoxy-5-Methylpyridine is another factor that contributes to its utility in various chemical processes. Its resistance to oxidation and hydrolysis under mild conditions makes it an ideal intermediate for large-scale manufacturing processes. Moreover, the compound's ability to undergo selective substitution reactions has been exploited in the synthesis of complex molecules with high precision.

From an environmental standpoint, the development of sustainable methods for synthesizing 3-Bromo-2-Methoxy-5-Methylpyridine is a topic of current research interest. Scientists are exploring the use of renewable feedstocks and biocatalysts to reduce the environmental footprint associated with its production. These efforts align with global initiatives aimed at promoting green chemistry principles across all sectors.

In conclusion, 3-Bromo-2-Methoxy-5-Methylpyridine is a multifaceted compound with significant potential across diverse fields of science and technology. Its unique chemical properties, combined with ongoing advancements in synthetic methodologies and application development, ensure that this compound will continue to play a pivotal role in driving innovation in the years to come.

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